Cas no 1707562-56-8 (3-Acetyl-1-p-tolyl-1H-pyridazin-4-one)

• Product Name: 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one
• CAS No: 1707562-56-8
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 5171622
• Update Time: 2025-11-02

3-Acetyl-1-p-tolyl-1H-pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one

• Inchi： 1S/C13H12N2O2/c1-9-3-5-11(6-4-9)15-8-7-12(17)13(14-15)10(2)16/h3-8H,1-2H3
• InChI Key： YDOHKAQMGUNLPH-UHFFFAOYSA-N
• SMILES： C1(C(C)=O)=NN(C2=CC=C(C)C=C2)C=CC1=O

Additional information on 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one

Professional Introduction to 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one (CAS No. 1707562-56-8)

3-Acetyl-1-p-tolyl-1H-pyridazin-4-one, identified by the CAS number 1707562-56-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class, a structural motif known for its broad spectrum of biological activities. The presence of an acetyl group at the 3-position and a para-tolyl substituent at the 1-position enhances its pharmacophoric potential, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one consists of a six-membered ring containing two nitrogen atoms, with functional groups that can interact with biological targets in diverse ways. The acetyl group contributes to hydrogen bonding capabilities, while the para-tolyl moiety introduces lipophilicity and potential for metabolic stability. These features make the compound an intriguing subject for synthetic modifications and bioactivity evaluations.

In recent years, there has been growing interest in pyridazine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this class exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. The specific substitution pattern of 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one positions it as a potential lead compound for developing novel therapeutic agents.

One of the most compelling aspects of 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one is its potential as a scaffold for structure-based drug design. Computational modeling studies have suggested that this compound can bind to target proteins with high affinity, making it a valuable starting point for rational drug design. By leveraging computational techniques such as molecular docking and virtual screening, researchers can identify analogs with enhanced binding properties and improved pharmacokinetic profiles.

Furthermore, the synthesis of 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one has been optimized to ensure scalability and cost-effectiveness. Modern synthetic methodologies allow for the efficient preparation of this compound in multi-kilogram quantities, facilitating its use in preclinical studies and commercial development. The synthetic route involves well-established reactions such as condensation and acetylation, which are compatible with large-scale production processes.

The biological evaluation of 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one has revealed several promising activities. Preliminary in vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention. Additionally, the compound has shown potential in inhibiting kinases associated with cancer cell proliferation, highlighting its anticancer applications.

Preclinical studies have further validated the therapeutic potential of 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one. In animal models of inflammation and cancer, this compound has exhibited significant reductions in disease progression compared to vehicle-treated controls. These findings support its further development into a clinical candidate for conditions such as rheumatoid arthritis and certain types of cancer. The favorable pharmacokinetic properties observed in these studies suggest that 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one could be suitable for oral administration, enhancing patient compliance.

The safety profile of 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one has also been assessed through comprehensive toxicological studies. These investigations have shown that the compound is well-tolerated at doses relevant to therapeutic use, with no significant adverse effects observed. This favorable safety profile is crucial for advancing into clinical trials and ensuring patient safety during drug development.

The future directions for research on 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic effects and help identify potential off-target interactions. Additionally, researchers are investigating ways to optimize its pharmacokinetic properties through structural modifications, aiming to enhance bioavailability and reduce toxicity.

Collaborations between academic institutions and pharmaceutical companies are playing a pivotal role in advancing the development of 3-Acetyl-1-p-tolyl-1H-pyridazin-4-one. These partnerships bring together expertise in synthetic chemistry, medicinal chemistry, pharmacology, and clinical research, accelerating the transition from bench to bedside. Such collaborations are essential for translating promising compounds like this one into effective therapies that address unmet medical needs.

In conclusion,3-Acetyl-1-p-tolyl-1H-pyridazin-4-one (CAS No. 1707562-56-8) represents a compelling example of how structural diversity within heterocyclic compounds can lead to novel bioactivities with therapeutic relevance. Its synthetic accessibility, favorable pharmacokinetic properties, and promising preclinical data position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound,3-Acetyl-1-p-tolyl-lH-PYRIDAZIN-l 4-O NE will likely remain at the forefront of pharmaceutical innovation.